Cas no 1804377-31-8 (6-Amino-2-nitro-3-phenylpyridine)

• Product Name: 6-Amino-2-nitro-3-phenylpyridine
• CAS No: 1804377-31-8
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4899796
• Update Time: 2025-05-23

6-Amino-2-nitro-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-nitro-3-phenylpyridine

• Inchi： 1S/C11H9N3O2/c12-10-7-6-9(11(13-10)14(15)16)8-4-2-1-3-5-8/h1-7H,(H2,12,13)
• InChI Key： KKRLJPJULAMIKF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=C(N)N=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7

Additional information on 6-Amino-2-nitro-3-phenylpyridine

6-Amino-2-Nitro-3-Phenylpyridine: A Comprehensive Overview

6-Amino-2-nitro-3-phenylpyridine (CAS No. 1804377-31-8) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyridine ring substituted with an amino group at position 6, a nitro group at position 2, and a phenyl group at position 3, exhibits unique electronic properties and reactivity. Recent studies have highlighted its potential applications in drug design, as well as its role in advancing our understanding of nitroaromatic compounds.

The synthesis of 6-amino-2-nitro-3-phenylpyridine involves a multi-step process that typically begins with the nitration of a suitable pyridine derivative. Researchers have explored various nitration conditions to optimize the yield and purity of the compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of mixed acid systems (HNO3/H2SO4) under controlled temperature conditions yields the desired product with high efficiency. The amino group at position 6 plays a critical role in directing the nitration process, ensuring regioselectivity and minimizing side reactions.

One of the most intriguing aspects of 6-amino-2-nitro-3-phenylpyridine is its electronic structure. The presence of both an amino and a nitro group creates a unique balance of electron-donating and electron-withdrawing effects on the pyridine ring. This interplay influences the compound's reactivity in various chemical transformations. Recent computational studies using density functional theory (DFT) have provided insights into the electronic distribution and stability of this compound. These findings are particularly relevant for applications in electrochemistry and catalysis.

In terms of biological activity, 6-amino-2-nitro-3-phenylpyridine has shown promise as a lead compound in drug discovery. A study conducted by researchers at the University of California revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While further optimization is required to enhance its potency and selectivity, these initial results underscore its potential as a scaffold for developing novel therapeutic agents.

The application of 6-amino-2-nitro-3-phenylpyridine extends beyond pharmacology into materials science. Its ability to act as a precursor for constructing functional materials has been explored in recent research. For example, scientists at MIT have utilized this compound to synthesize coordination polymers with potential applications in gas storage and sensing technologies. The phenyl group at position 3 contributes to the compound's versatility, enabling it to participate in diverse supramolecular interactions.

From an environmental perspective, understanding the fate and toxicity of 6-amino-2-nitro-3-phenylpyridine is crucial for its safe handling and disposal. Recent eco-toxicological studies have assessed its impact on aquatic organisms, revealing that while it exhibits low acute toxicity under standard test conditions, long-term exposure may pose risks to certain species. These findings emphasize the need for responsible use and disposal practices to minimize environmental impact.

In conclusion, 6-amino-2-nitro-3-phenylpyridine (CAS No. 1804377-31-8) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic research and industrial innovation.